3-(3,3-Dimethylpiperidin-1-yl)-2,2-difluoropropan-1-amine

• Molecular Formula: C10H20F2N2
• Molecular Weight: 206.28 g/mol
• IUPAC Name: 3-(3,3-dimethylpiperidin-1-yl)-2,2-difluoropropan-1-amine
• InChI: InChI=1S/C10H20F2N2/c1-9(2)4-3-5-14(7-9)8-10(11,12)6-13/h3-8,13H2,1-2H3
• InChI Key: SDNMTYPQXXDSGE-UHFFFAOYSA-N
• Canonical SMILES: CC1(CCCN(C1)CC(CN)(F)F)C

Description

3-(3,3-Dimethylpiperidin-1-yl)-2,2-difluoropropan-1-amine is a synthetic compound that belongs to the class of piperidine derivatives. Piperidine is a six-membered heterocycle containing one nitrogen atom and five carbon atoms. Compounds containing the piperidine moiety are significant in medicinal chemistry due to their presence in various pharmaceuticals and natural alkaloids .

Preparation Methods

The synthesis of 3-(3,3-Dimethylpiperidin-1-yl)-2,2-difluoropropan-1-amine involves several steps. One common synthetic route includes the reaction of 3,3-dimethylpiperidine with 2,2-difluoropropan-1-amine under specific reaction conditions. The reaction typically requires a catalyst and controlled temperature to ensure the desired product is obtained . Industrial production methods may involve large-scale synthesis using optimized reaction conditions to maximize yield and purity .

Chemical Reactions Analysis

3-(3,3-Dimethylpiperidin-1-yl)-2,2-difluoropropan-1-amine undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride.

Substitution: The compound can undergo nucleophilic substitution reactions, where the amine group can be replaced by other nucleophiles under suitable conditions.

The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

3-(3,3-Dimethylpiperidin-1-yl)-2,2-difluoropropan-1-amine has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activities, including its interactions with various enzymes and receptors.

Medicine: Research is ongoing to explore its potential therapeutic applications, particularly in the development of new drugs.

Industry: It is used in the production of specialty chemicals and materials

Mechanism of Action

The mechanism of action of 3-(3,3-Dimethylpiperidin-1-yl)-2,2-difluoropropan-1-amine involves its interaction with specific molecular targets. The compound may bind to certain enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets involved depend on the specific application and context of use .

Comparison with Similar Compounds

3-(3,3-Dimethylpiperidin-1-yl)-2,2-difluoropropan-1-amine can be compared with other piperidine derivatives, such as:

• 3,3-Dimethylpiperidin-1-yl)(6-(3-fluoro-4-methylphenyl)pyridin-2-yl)methanone
• 2-(3,3-Dimethylpiperidin-1-yl)ethan-1-amine

These compounds share structural similarities but differ in their specific functional groups and overall chemical properties. The uniqueness of this compound lies in its specific substitution pattern and the presence of the difluoropropan-1-amine moiety .